Cas no 1536276-36-4 (7-chloro-1,4-dimethyl-1H-pyrazolo3,4-dpyridazine)

• Product Name: 7-chloro-1,4-dimethyl-1H-pyrazolo3,4-dpyridazine
• CAS No: 1536276-36-4
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 5238624
• PubChem ID: 83680655
• Update Time: 2025-05-28

7-chloro-1,4-dimethyl-1H-pyrazolo3,4-dpyridazine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyridazine, 7-chloro-1,4-dimethyl-
• 7-chloro-1,4-dimethyl-1H-pyrazolo3,4-dpyridazine

• Inchi： 1S/C7H7ClN4/c1-4-5-3-9-12(2)6(5)7(8)11-10-4/h3H,1-2H3
• InChI Key： VRNLCLWZRYOTIT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C)C2C=NN(C)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 7-chloro-1,4-dimethyl-1H-pyrazolo3,4-dpyridazine

Comprehensive Analysis of 7-Chloro-1,4-dimethyl-1H-pyrazolo[3,4-d]pyridazine (CAS No. 1536276-36-4): Properties, Applications, and Research Insights

The compound 7-chloro-1,4-dimethyl-1H-pyrazolo[3,4-d]pyridazine (CAS No. 1536276-36-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of pyrazolo[3,4-d]pyridazine, this compound exhibits remarkable versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C₈H₇ClN₄, highlights the presence of a chloro substituent at the 7-position, which enhances its reactivity and binding affinity in biological systems.

Recent studies have explored the potential of 7-chloro-1,4-dimethyl-1H-pyrazolo[3,4-d]pyridazine as a scaffold for designing novel therapeutics targeting inflammatory diseases and metabolic disorders. Researchers are particularly interested in its ability to modulate enzyme activity, a property that aligns with current trends in precision medicine and personalized drug development. The compound's methyl groups at the 1- and 4-positions contribute to its metabolic stability, making it a promising candidate for oral bioavailability optimization—a key focus area in modern pharma R&D.

From a synthetic chemistry perspective, the preparation of CAS 1536276-36-4 involves multi-step reactions, often starting from commercially available pyridazine precursors. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce environmental impact, addressing the growing demand for green chemistry solutions in industrial applications. Analytical characterization typically combines HPLC purification, mass spectrometry, and NMR spectroscopy to ensure purity—a critical parameter given the compound's research applications.

The pharmacological profile of 7-chloro-1,4-dimethyl-1H-pyrazolo[3,4-d]pyridazine has shown interesting interactions with ATP-binding sites of various enzymes, a feature that has sparked investigations into its potential as an anticancer agent. This aligns with the global research emphasis on targeted cancer therapies with reduced side effects. Computational modeling studies suggest that the compound's planar structure facilitates π-π stacking interactions with aromatic amino acid residues in protein binding pockets.

In material science, derivatives of pyrazolo[3,4-d]pyridazine have demonstrated utility in organic electronics due to their electron-deficient character. While research on CAS 1536276-36-4 specifically in this domain remains limited, its structural analogs show promise in developing organic semiconductors and light-emitting diodes (OLEDs)—technologies driving the renewable energy sector forward. The compound's thermal stability (>250°C) makes it potentially suitable for high-temperature applications in electronic devices.

Quality control protocols for 1536276-36-4 emphasize rigorous testing for residual solvents and heavy metals, reflecting the pharmaceutical industry's increasing focus on ICH guidelines compliance. Stability studies under various humidity and temperature conditions have shown that proper storage in amber glass containers under inert atmosphere maintains the compound's integrity for extended periods—an important consideration for research laboratories and inventory management.

Emerging applications in bioconjugation chemistry have explored the reactivity of the chloro substituent in 7-chloro-1,4-dimethyl-1H-pyrazolo[3,4-d]pyridazine for creating probe molecules in diagnostic assays. This development taps into the booming diagnostics market, particularly for point-of-care testing devices. The compound's fluorescence properties when coupled with appropriate fluorophores have shown potential in bioimaging applications as well.

From a regulatory standpoint, CAS 1536276-36-4 is currently classified as a research chemical with no reported adverse environmental effects when handled properly. Its environmental fate and biodegradation pathways are subjects of ongoing investigation, particularly in light of growing concerns about pharmaceutical pollution in aquatic ecosystems. Proper waste disposal methods following OSHA standards are recommended for laboratory-scale operations.

The global market for pyrazolo[3,4-d]pyridazine derivatives is projected to grow significantly, driven by their expanding therapeutic applications. As a relatively new compound, 7-chloro-1,4-dimethyl-1H-pyrazolo[3,4-d]pyridazine represents an area of active patent activity, with several applications pending for specific use cases in age-related diseases and neurological disorders—two of the most searched health topics in medical databases today.

Future research directions for 1536276-36-4 may explore its potential in combination therapies and drug repurposing—strategies that dominate current pharmaceutical innovation discussions. The compound's relatively simple structure allows for extensive derivatization, making it a valuable building block in fragment-based drug discovery programs that aim to reduce development timelines and costs.